3-chloro-N-[3-chloro-4-(2-oxo-2H-chromen-3-yl)phenyl]-4-ethoxybenzamide

• IUPAC Name: 3-chloro-N-[3-chloro-4-(2-oxochromen-3-yl)phenyl]-4-ethoxybenzamide
• InChI: InChI=1S/C24H17Cl2NO4/c1-2-30-22-10-7-15(12-20(22)26)23(28)27-16-8-9-17(19(25)13-16)18-11-14-5-3-4-6-21(14)31-24(18)29/h3-13H,2H2,1H3,(H,27,28)
• InChI Key: PWIAOAUIVNAWSR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=CC(=C(C=C2)C3=CC4=CC=CC=C4OC3=O)Cl)Cl
• Molecular Formula: C24H17Cl2NO4
• Molecular Weight: 454.3 g/mol

Description

3-chloro-N-[3-chloro-4-(2-oxo-2H-chromen-3-yl)phenyl]-4-ethoxybenzamide is a chemical compound with potential applications in scientific research. It is a synthetic compound that can be used to study various biological processes, including the mechanisms of action of different drugs. In

Mechanism of Action

The mechanism of action of 3-chloro-N-[3-chloro-4-(2-oxo-2H-chromen-3-yl)phenyl]-4-ethoxybenzamide is not fully understood. However, it is believed to act as an inhibitor of certain enzymes that are involved in the regulation of cell growth and proliferation. It may also have an effect on the expression of certain genes that are involved in these processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-chloro-N-[3-chloro-4-(2-oxo-2H-chromen-3-yl)phenyl]-4-ethoxybenzamide are not well characterized. However, it is believed to have an effect on cell growth and proliferation, and may also affect the expression of certain genes. It may also have an effect on the metabolism of certain compounds in the body.

Advantages and Limitations for Lab Experiments

One advantage of using 3-chloro-N-[3-chloro-4-(2-oxo-2H-chromen-3-yl)phenyl]-4-ethoxybenzamide in lab experiments is that it is a synthetic compound that can be easily obtained and synthesized in a laboratory setting. It can also be used to study a variety of biological processes. However, one limitation is that its mechanism of action is not fully understood, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 3-chloro-N-[3-chloro-4-(2-oxo-2H-chromen-3-yl)phenyl]-4-ethoxybenzamide. One area of interest is to further investigate its mechanism of action and its effects on different biological processes. Another area of research is to explore its potential as a therapeutic agent for the treatment of various diseases. Additionally, it may be useful to investigate its interactions with other compounds and its effects on different cell types.

Synthesis Methods

The synthesis of 3-chloro-N-[3-chloro-4-(2-oxo-2H-chromen-3-yl)phenyl]-4-ethoxybenzamide involves the reaction of 3-chloro-4-(2-oxo-2H-chromen-3-yl)aniline with 4-ethoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting compound is then chlorinated using thionyl chloride to obtain the final product. The synthesis method is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

3-chloro-N-[3-chloro-4-(2-oxo-2H-chromen-3-yl)phenyl]-4-ethoxybenzamide has potential applications in scientific research, particularly in the study of biological processes. It can be used to investigate the mechanisms of action of different drugs and to study the effects of these drugs on living organisms. It can also be used to explore the biochemical and physiological effects of various compounds on cells and tissues.